Cas no 2219375-50-3 (3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219375-50-3
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6023814
• PubChem ID: 165605269
• Update Time: 2025-06-09

3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid
• 2219375-50-3
• EN300-1708078
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H17N3O4S/c1-11(2,3)19-10(18)14-12(9-15-13-6-20-9)4-7(5-12)8(16)17/h6-7H,4-5H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： ATKFKOGSBLQJIF-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1(CC(C(=O)O)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 130Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2219375-50-3)

3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2219375-50-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutane derivatives and is characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group, an amino group, and a 1,3,4-thiadiazole moiety. These structural elements contribute to its chemical stability and biological activity.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect primary and secondary amines during multi-step reactions. It can be easily removed under acidic conditions, making it a versatile tool in the synthesis of complex molecules. In the context of 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid, the Boc group ensures that the amino functionality remains intact during the synthesis and purification processes.

The cyclobutane ring is a four-membered cyclic structure that imparts rigidity and conformational constraint to the molecule. This rigidity can influence the compound's binding affinity to biological targets, making it an attractive scaffold for drug design. The cyclobutane ring in 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid is further functionalized with an amino group and a 1,3,4-thiadiazole moiety, which are key contributors to its biological activity.

The 1,3,4-thiadiazole moiety is a heterocyclic ring containing two nitrogen atoms and one sulfur atom. This structural feature has been associated with a wide range of biological activities, including antimicrobial, antifungal, and antitumor properties. The presence of the 1,3,4-thiadiazole ring in 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid suggests that it may have similar biological activities and could be a promising lead compound for further pharmaceutical development.

Recent studies have explored the potential therapeutic applications of 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid effectively binds to the active site of the enzyme, thereby blocking its catalytic function and inhibiting tumor growth.

In addition to its potential as an enzyme inhibitor, 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid has also shown promise in other therapeutic areas. A study published in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines. The researchers found that treatment with 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid reduced inflammation in animal models of arthritis and other inflammatory diseases.

The pharmacokinetic properties of 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid have also been investigated. A study published in *European Journal of Pharmaceutical Sciences* evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results showed that 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid has favorable pharmacokinetic properties, including good oral bioavailability and low plasma protein binding. These characteristics make it a suitable candidate for further development as an oral therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid. Preclinical studies are ongoing to evaluate its efficacy and safety in various disease models. Clinical trials are also being planned to assess its therapeutic benefits in human patients.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(1,3,4-thiadiazol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2219375-50-3) is a promising compound with unique structural features and potential therapeutic applications. Its combination of a tert-butoxycarbonyl protecting group, cyclobutane ring, amino functionality, and 1,3,4-thiadiazole moiety makes it an attractive candidate for drug development. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for its potential use as a novel therapeutic agent.